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Compound of Interest |

Compound Name: Deae-F
CAS No.: 27591-69-1
Cat. No.: B1682907
- 7

A Note on Terminology: The term "DEAE-F" does not correspond to a standardized chemical
name in widely accessible chemical databases. It is likely an abbreviation or a specific product
name, possibly referring to a "fast flow" variant of a DEAE-functionalized chromatography
resin. This guide will, therefore, focus on the core chemical moiety, Diethylaminoethanol
(DEAE), and its most common derivatives used in research and drug development: DEAE-
Cellulose, DEAE-Dextran, and DEAE-Sepharose Fast Flow.

Part 1: The Core Moiety: Diethylaminoethanol
(DEAE)

Diethylaminoethanol (DEAE) is the fundamental chemical building block for a range of
derivatives used in various industrial and scientific applications. It is an organic compound that
contains both a tertiary amine and a primary alcohol functional group.

Chemical Structure and Molecular Weight of DEAE

DEAE is a colorless, hygroscopic liquid with a characteristic ammonia-like odor.[1] It is miscible
with water, alcohol, and ether.[2]

Chemical Formula: CeH1sNO[3]

Molecular Weight: 117.19 g/mol [4]
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IUPAC Name: 2-(Diethylamino)ethan-1-ol[3]
Synonyms: 2-(Diethylamino)ethanol, N,N-Diethylethanolamine[1][3]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. atamankimya.com [atamankimya.com]

© 2026 BenchChem. All rights reserved. 2/3 Tech Support


https://en.wikipedia.org/wiki/Diethylethanolamine
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=9690
https://en.wikipedia.org/wiki/Diethylethanolamine
https://www.benchchem.com/product/b1682907?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682907?utm_src=pdf-custom-synthesis
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=9690
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

2. ams.usda.gov [ams.usda.gov]

3. Diethylethanolamine - Wikipedia [en.wikipedia.org]
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To cite this document: BenchChem. [An In-depth Technical Guide to DEAE-Functionalized
Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682907#deae-f-chemical-structure-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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